N-(2-chloro-4-fluorophenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(2-chloro-4-fluorophenyl)-2-(6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C17H10ClFN4O2S/c18-11-6-9(19)3-4-12(11)22-13(24)7-23-8-21-14-10-2-1-5-20-16(10)26-15(14)17(23)25/h1-6,8H,7H2,(H,22,24)
• InChI Key: ZUYDZLVUBQCAPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC3=C2N=CN(C3=O)CC(=O)NC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C17H10ClFN4O2S
• Molecular Weight: 388.8 g/mol

Description

N-(2-chloro-4-fluorophenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H10ClFN4O2S and its molecular weight is 388.8. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-4-fluorophenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-fluorophenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study presented the synthesis and in vitro antimicrobial activity evaluation of novel thienopyrimidine linked rhodanine derivatives. These compounds, including variations of N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives, showed promising antibacterial potency against strains such as E. coli, B. subtilis, B. cereus, and K. pneumonia, as well as antifungal potency against A. flavus, A. niger, P. marneffei, and C. albicans. This indicates a potential application in addressing microbial infections (Kerru et al., 2019).

Antinociceptive and Anti-inflammatory Properties

Another research focus involves the synthesis of novel derivatives for potential antinociceptive (pain-relieving) and anti-inflammatory applications. For instance, 2-(substituted benzylidene)-7-(4-chlorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-ones demonstrated significant antinociceptive and anti-inflammatory activities in evaluation studies. These findings suggest the compounds’ therapeutic potential in managing pain and inflammation (Selvam et al., 2012).

Antitumor Activity

The development of new thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has been explored for their antitumor activities. Compounds synthesized in this category have shown potent anticancer activities against several human cancer cell lines, such as MCF-7 (breast adenocarcinoma), HeLa (cervical carcinoma), and HCT-116 (colonic carcinoma). This highlights the potential of these derivatives in cancer treatment, offering a basis for further drug development and therapeutic application (Hafez & El-Gazzar, 2017).